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Compound of Interest

Compound Name: 4-(Methylamino)phenol

Cat. No.: B085996 Get Quote

Technical Support Center: 4-
(Methylamino)phenol Solutions
This guide provides researchers, scientists, and drug development professionals with essential

information on the shelf life, storage, and troubleshooting for 4-(Methylamino)phenol solutions

(also known as Metol).

Frequently Asked Questions (FAQs)
Q1: What is the recommended shelf life of 4-(Methylamino)phenol in its solid form and in

solution?

The stability of 4-(Methylamino)phenol differs significantly between its solid and aqueous

forms. The solid form is generally stable when stored correctly.[1] However, aqueous solutions

are susceptible to oxidation and have a limited shelf life.[1] For prepared solutions, some

manufacturers suggest a shelf life of 12 months.[2] For products without a specific expiration

date provided by the manufacturer, a standard warranty of one year from the date of shipment

is often applicable, with the recommendation for routine inspection by the user to ensure

performance.[3] Due to this limited stability, it is highly recommended to prepare aqueous

solutions fresh to ensure optimal performance.[1]

Q2: What are the optimal storage conditions for 4-(Methylamino)phenol solutions?
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To maximize stability and shelf life, 4-(Methylamino)phenol solutions should be stored in

airtight, light-protecting (amber) bottles.[1] General storage recommendations are a cool, dry

place.[4] For more stringent control, storing the solution at 2-8°C is also recommended.[1] It is

crucial to keep the container tightly closed when not in use.[4][5]

Q3: How can I determine if my 4-(Methylamino)phenol solution has degraded?

Visual inspection is the first step in assessing degradation. A fresh, properly prepared solution

should be clear and colorless to light tan.[4] Signs of degradation include a change in color to

yellow, brown, or pink, and the formation of a precipitate.[4][6][7] The solid powder may also

darken upon exposure to air and light.[7]

Q4: What causes the degradation of these solutions?

The primary cause of degradation is oxidation, which is accelerated by exposure to air (oxygen)

and light.[4] The compound is also sensitive to moisture and can react with strong acids, strong

oxidizers, acid chlorides, and acid anhydrides.[4][5][8] Contact with certain metals, such as

aluminum, should be avoided.[4]

Data Presentation: Storage Conditions Summary
The following tables summarize the recommended storage conditions for 4-
(Methylamino)phenol as a solid and in an aqueous solution.

Table 1: Storage Conditions for Solid 4-(Methylamino)phenol Sulfate

Parameter Recommendation Citations

Temperature 15 – 25 °C [8][9]

Atmosphere Store in a dry place. [1][8]

Light Protect from light. [4][10]

Container Tightly closed container.

Table 2: Storage Conditions for Aqueous 4-(Methylamino)phenol Solutions
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Parameter Recommendation Citations

Temperature
Cool place; 2-8°C

recommended.
[1][4]

Atmosphere
Prepare fresh; if stored, use an

airtight container.
[1]

Light
Store in a light-protecting

(amber) bottle.
[1]

Container

Airtight glass bottle; avoid

plastic for long-term storage

and do not use aluminum.

[1][4][6]

Incompatibilities

Strong acids, strong oxidizers,

acid chlorides, acid

anhydrides.

[4][5]

Troubleshooting Guide
Issue: My 4-(Methylamino)phenol solution has changed color (e.g., turned yellow/brown).

Cause: This is a primary indicator of oxidation due to exposure to air or light.[4] It can also be

caused by contamination with incompatible materials like strong oxidizers.[5]

Solution: It is strongly recommended to discard the discolored solution and prepare a fresh

batch, ensuring it is stored in a clean, airtight, amber container and protected from light.[1]

Using a degraded solution can lead to inconsistent and unreliable experimental results.

Issue: A precipitate has formed in my solution.

Cause: Precipitation can occur due to the formation of insoluble oxidation products.[6] It may

also indicate that the concentration of the solution is too high for the storage temperature,

leading to crystallization.

Solution: Do not use the solution. The precipitate is likely a contaminant or an oxidation by-

product that will interfere with experiments.[6] Discard the solution and prepare a new one,

ensuring the compound is fully dissolved during preparation.
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Issue: My experimental results are inconsistent when using this solution.

Cause: Inconsistent results are often linked to the degradation of the solution. As 4-
(Methylamino)phenol oxidizes, its effective concentration as a reducing agent decreases,

leading to variability.

Solution: Always prepare the solution fresh for critical experiments.[1] If using a stock

solution, test its activity against a standard before proceeding. If degradation is suspected,

prepare a new solution and compare results.

Experimental Protocols
Protocol for Preparing a 1% (w/v) 4-(Methylamino)phenol Solution (100 mL)

This protocol is adapted from established laboratory procedures.[1]

Materials:

4-(Methylamino)phenol sulfate powder: 1.0 g

Deionized or distilled water

100 mL beaker

100 mL Class A volumetric flask

Magnetic stirrer and stir bar

Analytical balance

Spatula and weighing paper

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Weighing: Using an analytical balance, accurately weigh 1.0 g of 4-(Methylamino)phenol
sulfate powder.
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Dissolution:

Add approximately 80 mL of deionized water to the 100 mL beaker containing a magnetic

stir bar.

Place the beaker on a magnetic stirrer and begin stirring.

Slowly add the weighed powder to the water.

Continue stirring until the powder is completely dissolved and the solution is clear.

Final Volume Adjustment:

Carefully transfer the dissolved solution from the beaker into the 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the flask

to ensure a complete transfer.

Add deionized water to the flask until the bottom of the meniscus reaches the 100 mL

calibration mark.

Mixing and Storage:

Cap the volumetric flask securely and invert it several times to ensure the solution is

homogeneous.

Transfer the final solution to a clearly labeled, airtight, amber storage bottle.

For short-term storage, keep at 2-8°C.[1] For best results, use the solution immediately

after preparation.
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Caption: Degradation pathway of 4-(Methylamino)phenol solution via oxidation.
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Preparation

Storage & Use

1. Weigh 1.0 g of
4-(Methylamino)phenol sulfate

2. Dissolve in 80 mL
of deionized water

with stirring

3. Transfer to 100 mL
volumetric flask

4. Adjust volume to
100 mL mark

5. Cap and mix by inversion

6. Transfer to amber bottle
and store at 2-8°C

Use Fresh for
Optimal Results

Click to download full resolution via product page

Caption: Experimental workflow for preparing a 1% (w/v) solution.
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Observe issue with
solution (e.g., color change,

precipitate, inconsistent results)

Is the solution
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contains precipitate?

Discard Solution

Yes

Are experimental
results inconsistent?
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Was the solution
prepared fresh?

Check for other experimental
errors (e.g., contamination,

instrument calibration)

Yes
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Prepare a fresh solution.

No
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Caption: Troubleshooting decision tree for solution quality issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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